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Compound of Interest

Compound Name: thyroxine, DL-, sodium salt
CAS No.: 1491-91-4
Cat. No.: B073517
Get Quote
. J

CAS: 1491-91-4 | Molecular Formula: CisH10laNNaOa[1]

Core Directive: The "Golden Rules" of Storage

For immediate implementation upon receipt.

DL-Thyroxine sodium is a synthetic thyroid hormone analog.[1][2] As a sodium salt, it is
hygroscopic; as an iodinated compound, it is highly photosensitive.[1] Violation of the following
parameters will result in deiodination (loss of potency) and oxidative discoloration.

Storage Logic Workflow

The following decision tree illustrates the mandatory handling process from the moment of
delivery to long-term banking.
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Figure 1: Critical workflow for receiving and banking DL-thyroxine sodium salt to prevent initial

degradation.

Parameter

Specification

Technical Rationale

Temperature

-20°C (Preferred)

Minimizes kinetic energy
available for spontaneous
deiodination [1].[1] 2-8°C is
acceptable for <1 month.[1][2]

Light

Total Darkness

The carbon-iodine bond is
weak (~50 kcal/mol).[1] UV
and visible light accelerate
photolysis, releasing free
iodine [2].

Atmosphere

Desiccated / Inert

The sodium salt moiety attracts
moisture, leading to hydrolysis
and clumping. Store under

Nitrogen/Argon if possible.

Container

Amber Glass

Plastic allows gas permeability;
clear glass allows photolysis.
Use amber glass with PTFE-

lined caps.

Reconstitution & Solubility Protocol

The #1 source of user error is attempting to dissolve this compound in neutral water.

The Solubility Paradox: While this is a "sodium salt," it is not freely soluble in neutral water (pH

7). The phenolic hydroxyl group and the carboxyl group require a high pH environment to fully

ionize and solubilize the bulky iodinated structure.

Standard Operating Procedure (SOP): Alkaline Solubilization

Reagents Needed:

e 1.0 M NaOH (Sodium Hydroxide) or 4.0 M NH4OH (Ammonium Hydroxide)[1]
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» Methanol (Optional, for organic solubility)[1]
 Distilled/Deionized Water (degassed)[1]

Step-by-Step Protocol:

Weighing: Weigh the required amount of DL-thyroxine sodium powder into an amber vial.

Alkaline Wetting: Add a minimal volume of 1.0 M NaOH dropwise to the powder.
o Ratio: Approximately 100 pL of 1.0 M NaOH per 10 mg of powder.

o Observation: The powder should turn into a clear or slightly hazy paste/liquid.

Dilution: Slowly add water or buffer to reach the desired final concentration.

o Target pH: Ensure the final solution pH remains > 8.0. If the pH drops below 7.0 during
dilution, the compound will precipitate out of solution [3].

Filtration: Sterilize using a 0.22 um PES or PVDF syringe filter. Do not autoclave.

Solubility Data Table

© 2026 BenchChem. All rights reserved. 3/8 Tech Support


https://cymitquimica.com/cas/1491-91-4/
https://cymitquimica.com/cas/1491-91-4/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073517?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

Solvent System Max Solubility Stability (at -20°C) Notes

Highly alkaline; may

require neutralization
1M NaOH ~50 mg/mL 1 Month

before cell culture

use.[1]

Preferred for organic
4M NH4OH in MeOH ~50 mg/mL 1 Month chemistry

applications.

Warning: DMSO is
hygroscopic.[3] Use
fresh DMSO to
prevent hydrolysis.[3]

DMSO ~60 mg/mL 3-6 Months

Insoluble. Will form a

Water (pH 7) < 0.1 mg/mL N/A suspension/precipitate

Troubleshooting: Visual & Physical Diagnhostics

Use this guide to diagnose the state of your reagent.

Degradation Pathway Visualization

Understanding how the molecule breaks down helps you prevent it.
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Figure 2: Primary degradation pathways.[1] Note that "Yellowing" is a specific indicator of free
iodine release [4].

Symptom Resolution Guide
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Symptom Probable Cause Corrective Action

The iodine atoms have
o cleaved off.[1] Discard. The
Powder turns yellow/brown Photo-oxidation
compound has lost potency

and may be cytotoxic.

The pH of your solution
o o dropped below 7.5. Add 1M
Solution is cloudy/precipitate pH Shock ) )
NaOH dropwise until clear, or

re-make buffer at pH 8+.

The desiccant failed. If color is

white, it is chemically safe but
Powder is clumping Moisture Ingress weighing accuracy is

compromised. Dry under N2

gas.

High concentration of NaOH or
DMSO in the final well. Ensure
stock is diluted >1:1000 in

media.

Cell culture toxicity Solvent Effect

Frequently Asked Questions (FAQ)

Q: Can | autoclave DL-thyroxine stock solutions? A: No. Thyroxine is thermally sensitive and
will degrade into thyronine derivatives and release iodine under high heat and pressure. Always
use sterile filtration (0.22 um) [5].[3]

Q: What is the difference between L-Thyroxine and DL-Thyroxine? A: L-Thyroxine is the
biologically active isomer found in nature.[1] DL-Thyroxine is a racemic mixture (50:50) of the
L- and D- isomers.[1]

e Usage: DL- is often used as a cheaper standard for physicochemical analysis or in non-
biological chemistry.

e Potency: In biological systems, DL-thyroxine has approximately 50% of the potency of pure
L-thyroxine, as the D-isomer is largely inactive at the thyroid receptor.[1]
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Q: My DMSO stock froze. Is it safe to thaw? A: Yes, but limit freeze-thaw cycles.[1]

» Best Practice: Aliquot the DMSO stock into single-use volumes (e.g., 50 pL) immediately
after preparation. Store at -20°C or -80°C. Repeated thawing introduces moisture into
DMSO, which accelerates degradation.[1]

Q: How do | measure the concentration if | suspect degradation? A: Use UV-Vis
spectrophotometry.

e Peak: DL-Thyroxine has a UV absorption maximum (Amax) at 225 nm (in base).[1]

» Shift: Appearance of a new peak around 350-400 nm indicates the formation of free iodine or
oxidative byproducts.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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